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Compound of Interest

Compound Name: Oxytetracycline calcium

Cat. No.: B10787090

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview of the use of oxytetracycline
calcium in the study and management of citrus greening disease, also known as
Huanglongbing (HLB). The protocols detailed below are synthesized from peer-reviewed
research to guide experimental design and application.

Introduction to Oxytetracycline and Citrus Greening

Citrus greening, or Huanglongbing (HLB), is a devastating disease primarily caused by the
phloem-limited bacterium Candidatus Liberibacter asiaticus (CLas).[1][2] The disease leads to
a significant decline in citrus production by causing fibrous root loss, canopy degradation, and
reduced fruit yield and quality.[1] Oxytetracycline, a broad-spectrum antibiotic belonging to the
tetracycline class, has been investigated and approved for managing HLB.[3][4] It functions by
inhibiting protein synthesis in bacteria, thereby suppressing the CLas pathogen. While various
application methods have been explored, trunk injection has emerged as the most effective for
delivering oxytetracycline directly into the tree's vascular system.

Mechanism of Action
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Oxytetracycline is a bacteriostatic agent that inhibits bacterial growth by interfering with protein
synthesis. It specifically binds to the 30S ribosomal subunit of the bacteria. This binding action
blocks the attachment of aminoacyl-tRNA to the mRNA-ribosome complex, which effectively
halts the elongation of the protein chain. As proteins are essential for bacterial replication and
survival, this disruption suppresses the proliferation of Candidatus Liberibacter asiaticus within

the citrus tree's phloem.
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Preparation & Application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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